Cas no 895032-67-4 (3-Methyl-1-(4-nitrophenyl)-4-phenyl-1H-pyrazol-5-amine)

• Product Name: 3-Methyl-1-(4-nitrophenyl)-4-phenyl-1H-pyrazol-5-amine
• CAS No: 895032-67-4
• MF: C₁₆H₁₄N₄O₂
• MW: 294.30796289444
• CID: 3103208
• PubChem ID: 1263645
• Update Time: 2025-04-21

3-Methyl-1-(4-nitrophenyl)-4-phenyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-1-(4-nitrophenyl)-4-phenyl-1H-pyrazol-5-amine
• NGFAJVJDKJXIRF-UHFFFAOYSA-N
• DTXSID801319894
• MLS000728828
• 2H-Pyrazole, 3-amino-5-methyl-2-(4-nitrophenyl)-4-phenyl-
• HMS2715F22
• 5-methyl-2-(4-nitrophenyl)-4-phenyl-3-pyrazolamine
• [5-methyl-2-(4-nitrophenyl)-4-phenyl-pyrazol-3-yl]amine
• STK198494
• 5-methyl-2-(4-nitrophenyl)-4-phenylpyrazol-3-amine
• cid_1263645
• CS-0325987
• SMR000307106
• SR-01000118416-1
• BDBM49868
• 895032-67-4
• 5-methyl-2-(4-nitrophenyl)-4-phenyl-pyrazol-3-amine
• AKOS001757150
• SR-01000118416
• CHEMBL1540130

• Inchi： 1S/C16H14N4O2/c1-11-15(12-5-3-2-4-6-12)16(17)19(18-11)13-7-9-14(10-8-13)20(21)22/h2-10H,17H2,1H3
• InChI Key： NGFAJVJDKJXIRF-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)N1C(=C(C2C=CC=CC=2)C(C)=N1)N)=O

Computed Properties

• Exact Mass: 294.11167570Da
• Monoisotopic Mass: 294.11167570Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 89.7Ų